2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide 2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide
Brand Name: Vulcanchem
CAS No.: 2097900-62-2
VCID: VC4536363
InChI: InChI=1S/C21H25N3O5S/c1-28-19-10-7-15(13-20(19)29-2)11-12-22-21(25)14-23-17-5-3-4-6-18(17)24(16-8-9-16)30(23,26)27/h3-7,10,13,16H,8-9,11-12,14H2,1-2H3,(H,22,25)
SMILES: COC1=C(C=C(C=C1)CCNC(=O)CN2C3=CC=CC=C3N(S2(=O)=O)C4CC4)OC
Molecular Formula: C21H25N3O5S
Molecular Weight: 431.51

2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide

CAS No.: 2097900-62-2

Cat. No.: VC4536363

Molecular Formula: C21H25N3O5S

Molecular Weight: 431.51

* For research use only. Not for human or veterinary use.

2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide - 2097900-62-2

Specification

CAS No. 2097900-62-2
Molecular Formula C21H25N3O5S
Molecular Weight 431.51
IUPAC Name 2-(3-cyclopropyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-1-yl)-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide
Standard InChI InChI=1S/C21H25N3O5S/c1-28-19-10-7-15(13-20(19)29-2)11-12-22-21(25)14-23-17-5-3-4-6-18(17)24(16-8-9-16)30(23,26)27/h3-7,10,13,16H,8-9,11-12,14H2,1-2H3,(H,22,25)
Standard InChI Key WRWJZYVOECBDLO-UHFFFAOYSA-N
SMILES COC1=C(C=C(C=C1)CCNC(=O)CN2C3=CC=CC=C3N(S2(=O)=O)C4CC4)OC

Introduction

Synthesis and Preparation

The synthesis of compounds with similar structures typically involves multi-step reactions, including condensation reactions and nucleophilic substitutions. For example, the synthesis of related benzothiadiazole derivatives often starts with commercially available precursors and involves the formation of the benzothiadiazole ring through cyclization reactions.

Biological Activity and Potential Applications

Compounds featuring benzothiadiazole and phenyl rings have been explored for various biological activities, including antimicrobial, anticancer, and anti-inflammatory effects. The presence of a 3,4-dimethoxyphenyl group may enhance the compound's ability to interact with biological targets, potentially leading to therapeutic applications.

Potential Biological ActivityMechanism
Antimicrobial ActivityInterference with microbial enzymes or membranes
Anticancer ActivityInhibition of cell proliferation or induction of apoptosis
Anti-inflammatory ActivityModulation of inflammatory pathways

Research Findings and Future Directions

While specific research findings on 2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide are not available, compounds with similar structures have shown promise in various biological assays. Future research should focus on synthesizing this compound and evaluating its biological activity using in vitro and in vivo models.

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator